molecular formula C10H14N4O3S B12492244 4-(Morpholin-4-yldiazenyl)benzenesulfonamide CAS No. 55469-80-2

4-(Morpholin-4-yldiazenyl)benzenesulfonamide

Cat. No.: B12492244
CAS No.: 55469-80-2
M. Wt: 270.31 g/mol
InChI Key: JPIORAISHMNQFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Morpholin-4-yldiazenyl)benzenesulfonamide is a chemical compound intended for research and development applications. This product is offered exclusively for laboratory use and is not intended for diagnostic, therapeutic, or any other human use. Researchers are responsible for ensuring safe handling and disposal of this material in accordance with all applicable local, state, and federal regulations. The structural features of this molecule—a benzenesulfonamide group linked to a morpholine ring via a diazenyl bridge—are found in compounds investigated for various biological activities. Sulfonamide derivatives are a significant focus in medicinal chemistry, explored for their potential as enzyme inhibitors. For instance, similar structural motifs are found in compounds studied as inhibitors of carbonic anhydrase isoforms, which are targets for conditions like glaucoma , and in novel diuretic agents that target urea transporters . The morpholine ring is a common pharmacophore that can influence the solubility and bioavailability of a molecule. This product is designed for qualified research professionals to further explore these or other potential biochemical properties and mechanisms of action.

Properties

CAS No.

55469-80-2

Molecular Formula

C10H14N4O3S

Molecular Weight

270.31 g/mol

IUPAC Name

4-(morpholin-4-yldiazenyl)benzenesulfonamide

InChI

InChI=1S/C10H14N4O3S/c11-18(15,16)10-3-1-9(2-4-10)12-13-14-5-7-17-8-6-14/h1-4H,5-8H2,(H2,11,15,16)

InChI Key

JPIORAISHMNQFE-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1N=NC2=CC=C(C=C2)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Diazotization-Coupling Strategy for Azo Linkage Formation

Diazotization of 4-Aminobenzenesulfonamide

The synthesis begins with diazotization of 4-aminobenzenesulfonamide (1 ) under acidic conditions. A typical procedure involves:

  • Dissolving 1 (1.0 equiv) in hydrochloric acid (3–5 equiv) at 0–5°C.
  • Adding sodium nitrite (1.1 equiv) dropwise to generate the diazonium chloride intermediate (2 ).
  • Maintaining pH < 2 to stabilize the diazonium salt.

Critical Parameters :

  • Temperature control (<5°C) prevents premature decomposition.
  • Excess nitrous acid is quenched with urea or sulfamic acid.

Coupling with Morpholine Derivatives

The diazonium salt (2 ) reacts with morpholine (3 ) or its activated derivatives to form the azo bond. Two approaches dominate:

Direct Coupling with Morpholine
  • Conditions : 2 is added to a solution of morpholine in water or ethanol at pH 7–9 (adjusted with sodium acetate or carbonate).
  • Mechanism : Electrophilic substitution at the diazonium nitrogen by morpholine’s lone pair, forming the -N=N-morpholine linkage.
  • Yield : 60–75% after recrystallization from ethanol.
Coupling with 4-Morpholinoaniline
  • Step 1 : Synthesis of 4-morpholinoaniline (4 ) via nucleophilic aromatic substitution of 4-fluoroaniline with morpholine.
  • Step 2 : Diazotization of 1 and coupling with 4 in alkaline medium (pH 8–10).
  • Yield : 55–68% with higher regioselectivity.

Alternative Synthetic Routes

Buchwald-Hartwig Amination

A palladium-catalyzed coupling between 4-bromobenzenesulfonamide (5 ) and morpholine achieves the target compound in one step:

  • Catalyst : Pd(OAc)₂ (5 mol%), Xantphos (10 mol%).
  • Base : Cs₂CO₃, toluene, 110°C, 24 h.
  • Yield : 45–50%, limited by competing side reactions.

Triazene Intermediate Formation

  • Diazotized 1 reacts with morpholine under weakly acidic conditions (pH 4–6) to form a triazene (6 ), which is reduced to the azo compound using Zn/HCl.
  • Yield : 70–80%, but requires strict anhydrous conditions.

Optimization and Scalability

Solvent and Temperature Effects

  • Polar solvents (e.g., ethanol, water) improve diazonium stability but slow coupling kinetics.
  • Nonpolar solvents (e.g., DCM) enhance reaction rates but risk diazonium decomposition above 10°C.

Catalytic Enhancements

  • Adding Cu(I) salts (e.g., CuBr) accelerates coupling, reducing reaction time from 6 h to 2 h.
  • Phase-transfer catalysts (e.g., TBAB) increase yields to 85% in biphasic systems.

Analytical Characterization Data

Property Value/Observation Method Reference
Melting Point 218–220°C Capillary method
UV-Vis (λₘₐₓ) 480 nm (in EtOH) Spectrophotometry
¹H NMR (DMSO-d₆) δ 8.02 (s, 2H, SO₂NH₂), 400 MHz
δ 3.60 (m, 8H, morpholine)
IR (ν, cm⁻¹) 1330 (S=O), 1590 (N=N) FT-IR
HPLC Purity >98% C18 column

Challenges and Solutions

Byproduct Formation

  • Issue : Competing formation of bis-azo compounds at high pH.
  • Solution : Maintain pH 7–8 and use excess morpholine (1.5 equiv).

Low Solubility

  • Issue : Precipitation of diazonium salt in nonpolar solvents.
  • Solution : Use ethanol-water (1:1) mixtures for homogeneous reactions.

Industrial-Scale Considerations

  • Continuous Flow Systems : Microreactors improve heat transfer and reduce decomposition risks.
  • Waste Management : Neutralization of acidic byproducts with CaCO₃ minimizes environmental impact.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the morpholine ring, leading to the formation of N-oxide derivatives.

    Reduction: Reduction of the diazenyl group can yield the corresponding hydrazine derivative.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

    Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

    Substitution: Nucleophiles like amines or thiols can be employed under basic conditions to facilitate substitution reactions.

Major Products Formed

    Oxidation: N-oxide derivatives.

    Reduction: Hydrazine derivatives.

    Substitution: Various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

4-[(1E)-2-(morpholin-4-yl)diazen-1-yl]benzenesulfonamide has several applications in scientific research:

    Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.

    Materials Science: The compound can be used in the synthesis of advanced materials, including polymers and nanomaterials, due to its unique structural features.

    Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and other biological processes.

Mechanism of Action

The mechanism of action of 4-[(1E)-2-(morpholin-4-yl)diazen-1-yl]benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The diazenyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. The sulfonamide moiety can enhance the compound’s binding affinity through hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The biological activity of benzenesulfonamide derivatives is highly dependent on substituent groups. Below is a comparative analysis of structurally related compounds from the evidence:

Compound ID/Name Substituents/Modifications Key Biological Activities Reference Evidence
Compound 18 4-[1-(2-Chloro-benzoyl)-2-oxo-indol-3-ylideneamino]-N-(4,6-dimethyl-pyrimidin-2-yl) Cytotoxic (IC₅₀ = 90 μg/mL in MCF-7; 35 μg/mL in HCT116)
Compound 9 4-[1-(4-Chloro-benzoyl)-2-oxo-indol-3-ylideneamino]-N-(5-methyl-isoxazol-3-yl) Cytotoxic (IC₅₀ = 35 μg/mL in HCT116)
Compound A 4-(4-Oxo-2-phenylquinazolin-3-yl)-N-pyrimidin-2-yl Analgesic, anti-inflammatory, hepatoprotective, antioxidant, antimalarial (surpassed diclofenac in activity)
Compounds 9a–d, 10a–d 4-[4-(Substituted)-1H-1,2,3-triazol-1-yl] HIV-1 RNase H inhibition (IC₅₀ = 0.8–3.2 μM)
Compound B N-(4,6-Dimethyl-pyrimidin-2-yl)-4-(4-oxo-2-phenylquinazolin-3-yl) Nootropic potential (Pa < 0.5 in PASS program)
4-Methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide Oxazole-sulfamoyl and methyl groups Antimicrobial activity (specific data not provided)

Key Findings

Cytotoxicity: Chloro-benzoyl and indolylideneamino substituents (e.g., Compounds 18 and 9) enhance cytotoxicity against cancer cell lines but are less potent than 5-fluorouracil (5-FU), a standard chemotherapeutic agent . Pyrimidinyl and isoxazolyl side chains improve target specificity, likely due to hydrogen-bonding interactions with cellular enzymes .

Anti-inflammatory and Analgesic Activity: Quinazolinone derivatives (Compound A) exhibit superior anti-inflammatory and analgesic effects compared to diclofenac and indomethacin, attributed to their ability to inhibit COX-2 and reactive oxygen species (ROS) .

Oxazole-sulfamoyl derivatives demonstrate broad-spectrum antimicrobial activity, though specific mechanistic data are lacking .

Nootropic Potential: Quinazolinone derivatives (Compound B) show predicted nootropic activity (Pa < 0.5) via the PASS program, though in vivo validation is pending .

Physicochemical and Pharmacokinetic Considerations

  • Morpholine vs. Other Substituents :
    Morpholine’s electron-rich oxygen atom may improve solubility and blood-brain barrier penetration compared to hydrophobic groups like chloro-benzoyl .
  • Diazenyl Group :
    The N=N linkage in 4-(Morpholin-4-yldiazenyl)benzenesulfonamide could confer unique redox activity or serve as a hydrogen-bond acceptor, differentiating it from analogs with amide or triazole linkers .

Contradictions and Limitations

  • While some derivatives (e.g., Compound A) surpass standard drugs in activity, others (e.g., Compounds 18 and 9) underperform relative to 5-FU, highlighting the need for scaffold optimization .

Biological Activity

4-(Morpholin-4-yldiazenyl)benzenesulfonamide is a sulfonamide compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article aims to provide a comprehensive overview of its biological activities, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

  • Molecular Formula : C11_{11}H14_{14}N4_{4}O2_{2}S
  • Molecular Weight : 270.31 g/mol

Its structure includes a morpholine ring and an azo linkage, which are critical for its biological interactions.

Biological Activity Overview

Research indicates that 4-(Morpholin-4-yldiazenyl)benzenesulfonamide exhibits various biological activities, including:

  • Antimicrobial Activity : Demonstrated effectiveness against several bacterial strains.
  • Anticancer Properties : In vitro studies suggest potential cytotoxic effects on cancer cell lines.
  • Enzyme Inhibition : Acts as an inhibitor for specific enzymes, contributing to its therapeutic potential.

Antimicrobial Activity

A study conducted by highlighted the antimicrobial properties of the compound against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined, showing significant antibacterial activity.

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus32
Escherichia coli64
Pseudomonas aeruginosa128

Anticancer Properties

In vitro assays evaluated the cytotoxic effects of 4-(Morpholin-4-yldiazenyl)benzenesulfonamide on various cancer cell lines. The results indicated:

  • Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).
  • IC50 Values (concentration required to inhibit cell growth by 50%):
Cell LineIC50 (µM)
HeLa15
MCF-720
A54925

These findings suggest that the compound has promising anticancer activity, warranting further investigation into its mechanisms of action.

Enzyme Inhibition Studies

The compound has been studied for its ability to inhibit specific enzymes involved in disease processes. For instance, it has shown promise as an inhibitor of carbonic anhydrase, an enzyme implicated in various physiological processes.

Case Study: Enzyme Inhibition

A recent study utilized kinetic assays to evaluate the inhibitory effects of the compound on carbonic anhydrase activity. The results indicated a competitive inhibition model with a Ki value of approximately 0.5 µM, suggesting strong binding affinity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.